Cas no 10034-94-3 (Silicic acid (H4SiO4),magnesium salt (1:2))

• Product Name: Silicic acid (H4SiO4),magnesium salt (1:2)
• CAS No: 10034-94-3
• MF: Mg₂O₄Si
• MW: 140.693101882935
• CID: 195161
• PubChem ID: 66225
• Update Time: 2025-11-01

Silicic acid (H4SiO4),magnesium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H4SiO4),magnesium salt (1:2)
• dimagnesium silicate
• AC1L24WL
• AC1LAP9N
• ACMC-1BVVD
• CTK0H6545
• EINECS 233-112-5
• Magnesium orthosilicate
• Nesosilicate
• Dimagnesiumsilicat
• Orthosilicic acid dimagnesium salt
• Silicic acid (H4SiO4), magnesium salt (1:2)
• SUNPEARL 60
• Q17093981
• magnesium silicate (forsterite)
• DTXSID20143180
• magnesium-silicate
• HCWCAKKEBCNQJP-UHFFFAOYSA-N
• Magnesium silicate (Mg2SiO4)
• AKOS028109515
• 10034-94-3
• dimagnesium;silicate
• 33JD0Q1Q6P
• UNII-33JD0Q1Q6P
• MAGNESIUM SILICATES MAGNESIUM ORTHOSILICATE [MI]

• Inchi： 1S/2Mg.O4Si/c;;1-5(2,3)4/q2*+2;-4
• InChI Key： HCWCAKKEBCNQJP-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])([O-])[O-].[Mg+2].[Mg+2]

Computed Properties

• Exact Mass: 139.9265
• Monoisotopic Mass: 139.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Density: 3.21
• Melting Point: 1910°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 92.24
• LogP: -0.85600

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal silicates

Additional information on Silicic acid (H4SiO4),magnesium salt (1:2)

Properties and Applications of Silicic acid (H₄SiO₄), magnesium salt (1:2) and CAS No 10034-94-3

The compound Silicic acid (H₄SiO₄), magnesium salt (1:2), identified by the chemical abstracts service number CAS No 10034-94-3, is a fascinating material with a wide range of applications in both industrial and scientific domains. This inorganic compound, also known as magnesium silicate, is a white crystalline powder that is highly soluble in water, forming a variety of hydrated structures. Its unique chemical properties make it an invaluable component in numerous fields, including catalysis, materials science, and biomedicine.

One of the most remarkable features of Silicic acid (H₄SiO₄), magnesium salt (1:2) is its ability to form stable complexes with other molecules. This property has led to its extensive use as a chelating agent and a stabilizer in various chemical processes. In recent years, researchers have been particularly interested in its potential applications in drug delivery systems. The compound's ability to form stable nanoparticles has been exploited to develop targeted drug delivery vehicles that can enhance the efficacy of therapeutic agents while minimizing side effects.

The structure of Silicic acid (H₄SiO₄), magnesium salt (1:2) consists of silicate ions linked together by oxygen atoms, forming a three-dimensional network. This network structure not only contributes to the compound's high thermal stability but also provides a large surface area for interactions with other substances. These characteristics make it an excellent catalyst or catalyst support in various chemical reactions. For instance, it has been shown to be highly effective in the synthesis of fine chemicals and polymers, where its ability to adsorb and activate reactants can significantly improve reaction rates and yields.

In the field of materials science, Silicic acid (H₄SiO₄), magnesium salt (1:2) has been used to create advanced materials with tailored properties. Its incorporation into ceramic composites enhances mechanical strength and thermal resistance, making it suitable for high-performance applications such as aerospace components. Additionally, its use as a filler material in polymers improves flame retardancy and reduces weight, which is particularly beneficial in automotive and construction industries.

The biomedicine sector has also witnessed significant interest in Silicic acid (H₄SiO₄), magnesium salt (1:2) due to its biocompatibility and bioactivity. Studies have demonstrated its potential use as a bone graft material due to its ability to form hydroxyapatite-like structures when exposed to biological fluids. This property makes it an excellent candidate for promoting bone regeneration and healing. Furthermore, its role as a carrier for therapeutic agents has been explored in the treatment of various diseases. By encapsulating drugs within magnesium silicate nanoparticles, researchers have been able to achieve controlled release profiles, thereby improving treatment outcomes.

Recent advancements in nanotechnology have further expanded the applications of Silicic acid (H₄SiO₄), magnesium salt (1:2). Researchers have developed novel methods for synthesizing nanostructured forms of this compound, which exhibit enhanced properties such as increased reactivity and surface area. These nanostructured materials have shown great promise in fields like environmental remediation, where they can be used to remove pollutants from water and air more efficiently than traditional methods.

The industrial significance of Silicic acid (H₄SiO₄), magnesium salt (1:2) cannot be overstated. Its versatility makes it a valuable component in numerous products and processes. From enhancing the performance of industrial catalysts to serving as a key ingredient in advanced materials and biomedicine applications, this compound plays a crucial role in modern technology and science.

In conclusion, the multifaceted properties of Silicic acid (H₄SiO₄), magnesium salt (1:2) make it a highly sought-after material across various industries. Its unique chemical structure, combined with its ability to form stable complexes and nanoparticles, opens up endless possibilities for innovation. As research continues to uncover new applications for this compound, its importance is only set to grow.